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Compound of Interest

Compound Name: 8-Bromoisoquinolin-1(2H)-one

Cat. No.: B576779 Get Quote

An In-depth Technical Guide to 8-Bromoisoquinolin-1(2H)-one

This technical guide provides a comprehensive overview of the chemical properties, IUPAC

name, and synthetic methodologies for 8-Bromoisoquinolin-1(2H)-one, tailored for

researchers, scientists, and professionals in drug development.

Nomenclature
The unequivocally established IUPAC name for this compound is 8-Bromoisoquinolin-1(2H)-
one.[1][2][3]

It is also known by several synonyms, including:

8-Bromoisoquinolin-1-ol[1][2][3]

8-Bromo-1(2H)-isoquinolinone[1][2][3]

8-BROMO-2H-ISOQUINOLIN-1-ONE[1][2][3]

8-Bromo-1-hydroxyisoquinoline[1][2][3]

Chemical Properties
The key chemical and physical properties of 8-Bromoisoquinolin-1(2H)-one are summarized

in the table below for easy reference and comparison.
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Property Value Citations

CAS Number 475994-60-6 [1][4]

Molecular Formula C₉H₆BrNO [4][5]

Molecular Weight 224.06 g/mol [4][5]

Density 1.6 ± 0.1 g/cm³ [1][2][3]

Boiling Point 446.1 ± 45.0 °C at 760 mmHg [1][2][3]

Flash Point 223.6 ± 28.7 °C [1][2][3]

Refractive Index 1.630 [1][2][3]

Experimental Protocols
Synthesis of 8-Bromoisoquinolin-1(2H)-one
The primary method for the preparation of 8-Bromoisoquinolin-1(2H)-one involves the

electrophilic bromination of an isoquinolinone system.[1][2][3]

General Methodology:

An isoquinolinone substrate is dissolved in a suitable solvent.

An electrophilic brominating agent, such as bromine gas (Br₂) or N-bromosuccinimide (NBS),

is added to the reaction mixture.[1][2][3]

The reaction is allowed to proceed under appropriate conditions, which can be adjusted

based on the specific experimental setup.[1][2][3]

Upon completion, the desired product, 8-Bromoisoquinolin-1(2H)-one, is isolated and

purified using standard laboratory techniques.

Safety and Handling
8-Bromoisoquinolin-1(2H)-one is classified as an organic bromine compound and may cause

irritation to the eyes, skin, and respiratory system.[1][2][3] When handling this chemical, it is

imperative to use appropriate personal protective equipment, including chemical safety
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goggles, gloves, and respiratory protection.[1][2][3] The compound should be stored away from

open flames, high temperatures, and incompatible materials such as oxidizers and

combustibles.[1][2][3]

Visualizations
The following diagram illustrates the general synthetic workflow for the preparation of 8-
Bromoisoquinolin-1(2H)-one.

Isoquinolinone
(Starting Material)

Electrophilic Bromination

Substrate

Electrophilic Brominating Agent
(e.g., NBS, Br₂)

Reagent

8-Bromoisoquinolin-1(2H)-one
(Final Product)

Yields

Click to download full resolution via product page

Caption: Synthetic pathway for 8-Bromoisoquinolin-1(2H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b576779#8-bromoisoquinolin-1-2h-one-chemical-
properties-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b576779#8-bromoisoquinolin-1-2h-one-chemical-properties-and-iupac-name
https://www.benchchem.com/product/b576779#8-bromoisoquinolin-1-2h-one-chemical-properties-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b576779?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

